K-80003

• CAS No.: 1292821-90-9
• Product Name: K-80003
• Molecular Formula: C22H21FO2
• Molecular Weight: 336.4064
• IUPAC Name: 2-[(3Z)-6-fluoro-2-methyl-3-[(4-propan-2-ylphenyl)methylidene]inden-1-yl]acetic acid
• Standard InChI: InChI=1S/C22H21FO2/c1-13(2)16-6-4-15(5-7-16)10-19-14(3)20(12-22(24)25)21-11-17(23)8-9-18(19)21/h4-11,13H,12H2,1-3H3,(H,24,25)/b19-10-
• Standard InChIKey: QCXBVGNDRYQVJO-GRSHGNNSSA-N
• SMILES: CC1=C(C2=C(C1=CC3=CC=C(C=C3)C(C)C)C=CC(=C2)F)CC(=O)O
• Appearance: Solid powder
• Description: K-80003 is an inhibitor of tRXRα-dependent Akt activation and cancer cell growth.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: K-80003; K80003; K 80003
• Reference: [1]. Zhou H, et al. NSAID sulindac and its analog bind RXRalpha and inhibit RXRalpha-dependent AKT signaling. Cancer Cell. 2010 Jun 15;17(6):560-73.; [2]. Chen L, et al. Modulation of nongenomic activation of PI3K signalling by tetramerization of N-terminally-cleaved RXRα. Nat Commun. 2017 Jul 17;8:16066.
• PubChem Compound: 46224594
• Last Modified: Dec 05 2021